4-[4-(5-Fluoropyrimidin-2-yl)piperazin-1-yl]-5-methylpyrimidine

• IUPAC Name: 4-[4-(5-fluoropyrimidin-2-yl)piperazin-1-yl]-5-methylpyrimidine
• InChI: InChI=1S/C13H15FN6/c1-10-6-15-9-18-12(10)19-2-4-20(5-3-19)13-16-7-11(14)8-17-13/h6-9H,2-5H2,1H3
• InChI Key: BBJNIZSGPZTDAV-UHFFFAOYSA-N
• Canonical SMILES: CC1=CN=CN=C1N2CCN(CC2)C3=NC=C(C=N3)F
• Molecular Formula: C13H15FN6
• Molecular Weight: 274.30 g/mol

Description

“4-[4-(5-Fluoropyrimidin-2-yl)piperazin-1-yl]-5-methylpyrimidine” is a chemical compound with the molecular formula C14H16FN5 and a molecular weight of 273.31. It is a powder at room temperature.

Molecular Structure Analysis

The InChI code for this compound is 1S/C14H16FN5/c15-11-9-17-14(18-10-11)20-7-5-19(6-8-20)13-3-1-12(16)2-4-13/h1-4,9-10H,5-8,16H2. This code provides a specific textual representation of the compound’s molecular structure.

Physical And Chemical Properties Analysis

This compound is a powder at room temperature. More specific physical and chemical properties such as melting point, boiling point, and density were not found in the sources I accessed.

Mechanism of Action

While the exact mechanism of action for this compound is not specified, it’s worth noting that similar compounds have been found to interfere with the production of pyrimidine, a compound that organisms need to make DNA. They do this by blocking an enzyme called dihydroorotate dehydrogenase (DHODH), which is involved in producing pyrimidine. The resulting lack of pyrimidine is expected to prevent the organisms from multiplying and spreading.

Safety and Hazards

The compound has been associated with several hazard statements including H302, H315, H319, and H335. These codes correspond to specific hazards: H302 (Harmful if swallowed), H315 (Causes skin irritation), H319 (Causes serious eye irritation), and H335 (May cause respiratory irritation).